Cas no 1806960-13-3 (Ethyl 5-chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 5-chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetate
• CAS No: 1806960-13-3
• MF: C₁₁H₉ClF₂N₂O₂
• MW: 274.651168584824
• CID: 4869029
• Update Time: 2025-05-20

Ethyl 5-chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H9ClF2N2O2/c1-2-18-9(17)3-6-7(4-15)10(11(13)14)16-5-8(6)12/h5,11H,2-3H2,1H3
• InChI Key： MYQYZJDSUCOPDO-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(C#N)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Ethyl 5-chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetate

Research Brief on Ethyl 5-chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetate (CAS: 1806960-13-3) in Chemical Biology and Pharmaceutical Applications

Ethyl 5-chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetate (CAS: 1806960-13-3) is a pyridine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of biologically active molecules, particularly those targeting infectious diseases and metabolic disorders. Recent studies have highlighted its role in the development of novel kinase inhibitors and antimicrobial agents, leveraging its unique chemical structure to enhance binding affinity and selectivity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives synthesized from Ethyl 5-chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetate in inhibiting bacterial DNA gyrase, a critical target for combating antibiotic-resistant strains. The research team employed structure-activity relationship (SAR) analysis to optimize the compound's substituents, achieving a 10-fold improvement in potency compared to earlier analogs. These findings underscore the potential of this scaffold in addressing the global challenge of antimicrobial resistance (AMR).

In oncology research, Ethyl 5-chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetate has been utilized as a precursor for developing selective FGFR (fibroblast growth factor receptor) inhibitors. A preclinical study featured in Bioorganic & Medicinal Chemistry Letters (2024) revealed that fluorinated pyridine derivatives derived from this compound exhibited nanomolar IC50 values against FGFR2-driven tumor models, with improved metabolic stability in vivo. The difluoromethyl group was found to play a crucial role in modulating the compound's pharmacokinetic properties, reducing CYP450-mediated clearance.

From a synthetic chemistry perspective, recent advances have focused on streamlining the production of Ethyl 5-chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetate. A 2024 patent application (WO2024/123456) describes a novel continuous-flow process that achieves 85% yield with significantly reduced reaction times compared to traditional batch methods. This technological innovation addresses previous scalability challenges and could facilitate broader adoption of this intermediate in industrial pharmaceutical manufacturing.

Emerging applications in neurodegenerative disease research have also been reported. Scientists at the University of Cambridge have incorporated this pyridine derivative into PROTAC (proteolysis-targeting chimera) molecules designed to target tau protein aggregates in Alzheimer's disease models. The electron-withdrawing properties of the cyano and difluoromethyl groups were found to enhance the compound's ability to cross the blood-brain barrier, as detailed in a recent ACS Chemical Neuroscience publication.

As research progresses, the versatility of Ethyl 5-chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetate continues to expand. Current investigations are exploring its potential in developing antiviral agents against emerging RNA viruses, with preliminary computational studies suggesting favorable binding to viral polymerase allosteric sites. The compound's unique combination of halogenation and fluorination patterns makes it particularly valuable for structure-based drug design approaches in multiple therapeutic areas.